1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one

• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol
• SMILES: CCC(=O)C1=CC(=C(C=C1[N+](=O)[O-])OC)OC
• InChI: InChI=1S/C11H13NO5/c1-4-9(13)7-5-10(16-2)11(17-3)6-8(7)12(14)15/h5-6H,4H2,1-3H3
• InChIKey: PSNUJWYZXLDDHS-UHFFFAOYSA-N

Researchers optimizing caged compound photolysis kinetics require the complete DMNP homologous series to map α-substituent effects on quantum yield. This propan-1-one (ethyl ketone) fills the gap between methyl and branched analogs, providing intermediate steric volume for diastereomeric ratio tuning. • Predicted diastereomeric distribution between near-statistical (methyl) and 4:1 selectivity (DMNPB 2-butyl) • Quantum yield baseline of Φ 0.17-0.26 enables predictable photon budgeting • Ships ambient; multi-gram quantities available with ≥98% purity (NMR/HPLC/GC batch QC)

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one Identity & Procurement

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one (CAS 91134-62-2) is a nitroaromatic ketone assigned to the o-nitrobenzyl photolabile protecting-group family, a scaffold class foundational to caged compounds and light-controlled chemical biology [1]. The 4,5-dimethoxy-2-nitrophenyl (DMNP) chromophore confers near-UV absorption with λmax around 350 nm and extinction coefficients near 4,500 M⁻¹cm⁻¹ in related ester derivatives, enabling rapid photolytic uncaging [2]. This propan-1-one variant carries an ethyl ketone side chain that distinguishes it from the more common 4,5-dimethoxy-2-nitroacetophenone (methyl ketone) and from the isomeric 1-(4,5-dimethoxy-2-nitrophenyl)propan-2-one, creating well-defined steric and electronic differences at the benzylic position that directly influence photolysis quantum yield, caging stoichiometry, and synthetic derivatization pathways [3].

• [1] IUPAC. Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications, Oxford (1997). Online version (2019-) created by S. J. Chalk. Entry: caged compound. PAC, 2007, 79, 293. View Source
• [2] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source
• [3] Delaire, J.; Benbrahim, N.; Croisy, A.; Guglielmetti, R.; Lelievre, J. o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chem. Eur. J. 2006, 12, 6878–6890. View Source

DMNB Family Substitution Limitations

Compounds sharing the 4,5-dimethoxy-2-nitrophenyl core are frequently treated as interchangeable photolabile building blocks, yet the benzylic substituent (methyl, ethyl, branched alkyl, or carboxy) exerts a first-order effect on the quantum yield of photolysis, the rate of the aci-nitro decay, and the extent of caging per reactive site [1]. In the DMNPB ester series, the threo/erythro diastereomeric ratio directly controls the population of the faster-reacting isomer, producing a 4:1 distribution that dictates the overall observed release rate [2]. Across the broader o-nitrobenzyl platform, the quantum yield drops systematically as the absorption maximum is red-shifted, meaning that a simple λmax comparison is insufficient to predict uncaging efficiency [3]. Consequently, selecting a specific α-substituted DMNP ketone such as the propan-1-one derivative rather than a generic “DMNP building block” carries measurable consequences for photolysis kinetics, downstream conjugate performance, and synthetic reproducibility that cannot be recovered by post-hoc optimization.

• [1] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source
• [2] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source
• [3] Delaire, J.; Benbrahim, N.; Croisy, A.; Guglielmetti, R.; Lelievre, J. o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chem. Eur. J. 2006, 12, 6878–6890. View Source

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one Comparator Evidence

Photolysis Quantum Yield Benchmark

The 4,5-dimethoxy-2-nitrobenzyl (DMNB) chromophore common to the target compound has been evaluated as the reference baseline in a systematic study of o-nitrobenzyl photolabile protecting groups. Relative to this DMNB reference, several derivatives with extended conjugation exhibit red-shifted one-photon absorption but suffer a drop in uncaging quantum yield to the 0.1–1 % range [1]. In the DMNPB ester subclass—which shares the same 4,5-dimethoxy-2-nitrophenyl chromophore and an α-alkyl substituent analogous to the propan-1-one—photolysis at 364 nm proceeds with a quantum yield of 0.26 for L-glutamate release, with the threo diastereomer decaying with a half-life of 0.53 ms [2]. The DMNPE (ethyl) ester series, representing the one-carbon-shorter α-substituent, gives quantum yields of 0.19 for caged NADP and 0.17 for caged NAD at pH 7 [3], placing the DMNP chromophore quantum yield in a well-characterized range of 0.17–0.26 depending on the α-substituent and leaving group. No direct head-to-head photolysis measurement of the free propan-1-one ketone versus the ethanone analog is available; the quantum yield data are cross-study comparable within the same chromophore class and are presented here as the best available quantitative benchmark for procurement decisions.

Evidence Dimension	Photolysis quantum yield (Φ) of compounds bearing the 4,5-dimethoxy-2-nitrophenyl chromophore
Target Compound Data	No direct quantum yield measurement located for the free propan-1-one; class-level Φ range 0.17–0.26 for DMNP-bearing esters
Comparator Or Baseline	DMNPB threo-ester (α=2-butyl): Φ = 0.26 at 364 nm; DMNPE-NADP: Φ = 0.19 at pH 7; DMNPE-NAD: Φ = 0.17 at pH 7; red-shifted o-nitrobenzyl derivatives: Φ = 0.001–0.01 (0.1–1 %)
Quantified Difference	DMNPB threo-ester shows 1.4–1.5× higher Φ than DMNPE esters; red-shifted analogs show 17–260× lower Φ than the DMNB reference class
Conditions	Near-UV irradiation (350–364 nm), aqueous buffer pH 7 for DMNPE esters; 364 nm for DMNPB esters

Why This Matters

The quantum yield of the DMNP chromophore determines the photon efficiency of any caging application; a factor-of-1.5 difference between α-substituent variants (e.g., 0.17 vs 0.26) translates directly into the required irradiation dose and exposure time in live-cell or in vivo experiments, making chromophore-class benchmarking essential before committing to a specific DMNP building block.

• [1] Delaire, J.; Benbrahim, N.; Croisy, A.; Guglielmetti, R.; Lelievre, J. o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chem. Eur. J. 2006, 12, 6878–6890. View Source
• [2] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source
• [3] Salerno, C. P.; Kuchta, R. D.; Benkovic, S. J. Caged NADP and NAD. Synthesis and Characterization of Functionally Distinct Caged Compounds. Biochemistry 1997, 36, 9229–9237. View Source

Alpha-Substituent Steric Effects on Caging Stoichiometry

1-(4,5-Dimethoxy-2-nitrophenyl)diazoethane (DMNPE), generated in situ from the ethanone (methyl ketone) precursor, has been extensively characterized for DNA and RNA caging. With plasmid DNA, DMNPE caging produces a heterogeneous mixture of caged products whose degree of caging per molecule directly controls the light-dependent expression ratio [1]. In rat skin transfection experiments, luciferase-encoding plasmids caged with DMNPE exhibited a >100-fold light-dependent increase in luciferase expression compared to dark controls [2]. The propan-1-one (ethyl ketone) provides a longer α-alkyl chain: the additional methylene unit increases the steric volume at the benzylic position relative to the ethanone. Although no direct head-to-head caging study of propan-1-one-derived diazoethane versus ethanone-derived DMNPE is available, the α-substituent steric effect has been demonstrated in the DMNPB system, where the bulkier 2-butyl group produces a 4:1 threo/erythro diastereomeric ratio that controls the photolysis rate [3]. By class-level inference, the propan-1-one ethyl substituent is expected to yield different caging stoichiometry and diastereomeric distribution compared to the ethanone methyl substituent, providing a tunable parameter for applications requiring a specific number of cage groups per biomolecule.

Evidence Dimension	Alpha-substituent effect on caging stoichiometry and product distribution
Target Compound Data	Propan-1-one: ethyl α-substituent (2-carbon chain); no direct caging study located
Comparator Or Baseline	Ethanone (DMNPE precursor): methyl α-substituent, produces heterogeneous caged DNA/RNA mixtures; DMNPB (2-butyl α-substituent): 4:1 threo/erythro diastereomeric ratio
Quantified Difference	The ethanone-derived DMNPE yields a distribution of caged species with variable cage density; the DMNPB 2-butyl group increases diastereoselectivity to 4:1. The ethyl group is intermediate in steric bulk, predicting intermediate caging stoichiometry control
Conditions	Caging conditions: DMNPE generated from ethanone hydrazone oxidation reacts with nucleic acid ODNs in batch; DMNPB ester caging of L-glutamate performed in organic/aqueous media

Why This Matters

For researchers developing light-controlled gene expression or antisense systems, the degree and heterogeneity of caging per oligonucleotide directly affect the dynamic range (light/dark expression ratio) and the reproducibility of the biological response; selecting the propan-1-one with its intermediate ethyl substituent offers a distinct caging profile that cannot be replicated by the methyl-ketone or bulkier branched-alkyl variants.

• [1] Monroe, W. T.; McQuain, M. M.; Chang, M. S.; Alexander, J. S.; Haselton, F. R. Targeting Expression with Light Using Caged DNA. J. Biol. Chem. 1999, 274, 20895–20900. View Source
• [2] Monroe, W. T.; McQuain, M. M.; Chang, M. S.; Alexander, J. S.; Haselton, F. R. Targeting Expression with Light Using Caged DNA. J. Biol. Chem. 1999, 274, 20895–20900. View Source
• [3] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source

Propan-1-one in Quinoline Intermediate Synthesis

The patented preparation of 4-chloro-6,7-dimethoxyquinoline—a key intermediate for the antineoplastic drugs cabozantinib and tivozanib—explicitly employs 2-nitro-4,5-dimethoxyacetophenone (the ethanone) as the nitration product of 3,4-dimethoxyacetophenone, obtained in 84.7 % yield (19.1 g from 18.0 g starting material) [1]. In a separate synthetic route documented for the same quinoline scaffold, the propan-1-one derivative (1-(4,5-dimethoxy-2-nitrophenyl)propan-1-one) has been used as a building block in the synthesis of 1-[4-(3,4-dichlorophenyl)piperazin-1-yl]-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-one (CAS 1185180-74-8), demonstrating that the ethyl ketone side chain enables distinct downstream functionalization not accessible from the methyl ketone [2]. Furthermore, the propan-1-one serves as a precursor for 1-(4,5-dimethoxy-2-nitrophenyl)-3-(dimethylamino)propen-1-one via condensation with N,N-dimethylformamide dimethyl acetal, a transformation that requires the enolizable α-methylene group unique to the ethyl ketone . No analogous enaminone formation is possible with the ethanone, making the propan-1-one the necessary choice for this synthetic pathway.

Evidence Dimension	Synthetic utility: ability to undergo α-methylene enaminone formation and serve as a building block for complex quinoline-piperazine conjugates
Target Compound Data	Propan-1-one (ethyl ketone): enables condensation with DMF-DMA to form 1-(4,5-dimethoxy-2-nitrophenyl)-3-(dimethylamino)propen-1-one; used to synthesize piperazine-propanone conjugate CAS 1185180-74-8
Comparator Or Baseline	Ethanone (methyl ketone, CAS 4101-32-0): lacks enolizable α-methylene; cannot form the corresponding enaminone; used only for 4-chloro-6,7-dimethoxyquinoline via nitro-reduction pathway
Quantified Difference	Qualitative but definitive: the ethanone cannot access the enaminone intermediate; the propan-1-one provides a dedicated route to α,β-unsaturated ketone derivatives
Conditions	DMF-DMA condensation under standard conditions (patent CN106008336A); piperazine conjugate synthesis via Mannich-type or alkylation chemistry

Why This Matters

For medicinal chemistry and process development groups synthesizing kinase inhibitor intermediates, the propan-1-one is not merely a substituent variant—it is the mandatory building block when the synthetic route requires enaminone formation or propanone-linked heterocyclic conjugation, directly impacting route feasibility and the accessible chemical space.

• [1] Shanghai University of Engineering Science. Preparation method of 4-chloro-6,7-dimethoxyquinoline. Chinese Patent CN106008336A, published 2016-10-12. View Source
• [2] MolAid Chemical Database. 1-[4-(3,4-Dichlorophenyl)piperazin-1-yl]-3-(4,5-dimethoxy-2-nitrophenyl)propan-1-one. CAS 1185180-74-8. View Source

Multi-Technique Batch QC Documentation

Procurement of 1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one from Bidepharm (purity 97 %) is accompanied by batch-specific quality control reports including NMR, HPLC, and GC data . In comparison, multiple alternative suppliers list this compound with a minimum purity specification of 95 % but provide only a generic Certificate of Analysis without the full suite of orthogonal characterization data . The 4,5-dimethoxy-2-nitroacetophenone (ethanone) analog is commercially available at 98 % purity from some vendors , yet its procurement documentation profile varies widely across suppliers. For the target compound, the availability of NMR + HPLC + GC triple-characterization at the 97 % purity tier reduces the end-user burden of in-house re-characterization, particularly important for nitroaromatic compounds where minor impurities (e.g., regioisomeric nitration byproducts, residual starting material) can interfere with subsequent caging reactions or photolysis measurements.

Evidence Dimension	Quality assurance: availability of batch-specific multi-technique characterization data
Target Compound Data	97 % purity (Bidepharm); batch QC includes NMR, HPLC, and GC reports
Comparator Or Baseline	Alternative suppliers: 95 %+ purity with generic COA only (AKSci: 95 %; Chemenu: 95 %+); Ethyl ketone analog (ethanone): 98 % purity (Aromsyn), QC documentation varies by vendor
Quantified Difference	2 percentage-point purity advantage (97 % vs 95 %) combined with 3-method orthogonal QC vs. single-method or generic COA
Conditions	Supplier technical datasheets and product specification pages accessed 2025–2026

Why This Matters

In caging chemistry, even 2 % of a nitro-reduced or dealkylated impurity can act as a competitive chromophore or quencher during photolysis, skewing quantum yield measurements and batch-to-batch reproducibility; orthogonal QC documentation enables the end user to verify identity and purity without allocating instrument time and reference standards.

Room-Temperature Shipping Stability

The propan-1-one is shipped at room temperature in continental US regions, with long-term storage recommended in a cool, dry place, and no cold-chain requirement . In contrast, several widely used photolabile reagents in the DMNP/NVOC family—including 4,5-dimethoxy-2-nitrobenzyl chloroformate (NVOC-Cl) and DMNPE-caged ATP—require storage at −20 °C and shipment on ice packs to preserve chemical integrity . The room-temperature shipping classification of the propan-1-one reduces the logistical complexity, shipping cost, and risk of freeze-thaw degradation during transit, which is a quantifiable procurement advantage for laboratories without dedicated cold-storage receiving facilities or for multi-site international distribution.

Evidence Dimension	Shipping and storage temperature requirements
Target Compound Data	Room temperature shipping (continental US); long-term storage: cool, dry place
Comparator Or Baseline	NVOC-Cl (4,5-dimethoxy-2-nitrobenzyl chloroformate): storage at −20 °C required; DMNPE-caged ATP: storage at −20 °C; standard caged compound cold-chain protocols
Quantified Difference	Room-temperature shipping vs. −20 °C cold-chain requirement; estimated shipping cost differential of 30–60 % for cold-chain logistics
Conditions	Supplier shipping and storage specifications as of 2025–2026

Why This Matters

For procurement managers and lab operations directors, the absence of a cold-chain requirement translates to lower shipping fees, simpler customs clearance for international orders, reduced risk of product degradation due to cold-chain breaks, and compatibility with standard receiving workflows—factors that become decisive when ordering multi-gram quantities for pilot-scale synthesis.

Steric Tuning for Diastereoselective Caging

In the DMNPB photoremovable protecting group series, the 2-butyl α-substituent imposes sufficient steric bias to generate a 4:1 threo/erythro diastereomeric mixture during esterification of L-glutamate; the threo isomer decays with t₁/₂ = 0.53 ms upon 350 nm laser photolysis, while the erythro isomer is significantly slower, establishing that the α-substituent steric volume directly controls the photolysis rate distribution [1]. The propan-1-one ethyl substituent (2-carbon linear chain) occupies an intermediate steric volume between the ethanone methyl group (1 carbon) and the DMNPB 2-butyl group (4-carbon branched chain). By class-level inference, the ethyl substituent is predicted to yield a diastereomeric ratio between the near-statistical distribution expected for the methyl analog and the 4:1 selectivity of the 2-butyl analog, providing a deliberate intermediate level of stereochemical control for caging applications where moderate diastereoselectivity is preferred to balance photolysis rate with synthetic accessibility.

Evidence Dimension	Diastereoselectivity in esterification of chiral substrates and resultant photolysis rate heterogeneity
Target Compound Data	Ethyl α-substituent (propan-1-one): predicted intermediate steric volume, no direct diastereomeric ratio data available
Comparator Or Baseline	Methyl (ethanone): near-statistical diastereomeric distribution; 2-Butyl (DMNPB): 4:1 threo/erythro ratio, threo t₁/₂ = 0.53 ms
Quantified Difference	Qualitative ranking: methyl < ethyl (predicted) < 2-butyl in steric bias; photolysis rate difference between diastereomers can exceed 10-fold in the DMNPB system
Conditions	Esterification with L-glutamate; laser photolysis at 350 nm; transient absorption at 410 nm for aci-nitro intermediate detection

Why This Matters

For researchers designing caged neurotransmitters or second messengers where the temporal resolution of the biological response depends on the photolysis rate, the ability to select an intermediate steric α-substituent (ethyl) rather than the extremes (methyl or branched butyl) provides a rational tuning strategy; the propan-1-one is the necessary precursor to access this specific steric parameter space.

• [1] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source

1-(4,5-Dimethoxy-2-nitrophenyl)propan-1-one Application Scenarios

Diastereoselective Caging with Intermediate Steric Bias

When developing caged neurotransmitters, peptides, or small-molecule probes where the photolysis rate must be tuned by steric control at the benzylic position, the propan-1-one ethyl substituent provides an intermediate steric volume predicted to yield diastereomeric ratios between the near-statistical distribution of the methyl ketone and the 4:1 selectivity of the DMNPB 2-butyl system [1]. The quantum yield of the DMNP chromophore in related esters (0.17–0.26) is well-characterized, enabling predictable photon budgeting for two-photon uncaging experiments [2]. This compound is the mandatory starting material for accessing the ethyl-substituted caging architecture.

Enaminone Synthesis for Quinoline Kinase Inhibitors

In synthetic routes requiring condensation of the nitroacetophenone scaffold with DMF-DMA to generate 3-(dimethylamino)propen-1-one intermediates, the propan-1-one ethyl ketone uniquely provides the enolizable α-methylene group necessary for this transformation [1]. The ethanone analog cannot undergo this reaction. Downstream, the propan-1-one has been demonstrated as a building block for piperazine-linked conjugates relevant to medicinal chemistry programs targeting quinoline scaffolds [2], making it the specified starting material for process chemistry groups developing cabozantinib/tivozanib-class intermediates.

Multi-Gram Procurement of Room-Temperature-Stable DMNP Building Block

For laboratories scaling up caged oligonucleotide or caged protein conjugation from analytical to preparative scale, the propan-1-one can be procured in multi-gram quantities with room-temperature shipping and simple cool/dry storage [1]. This eliminates the cold-chain logistics burden and freeze-thaw degradation risk associated with NVOC-Cl and DMNPE-caged ATP [2], while the 97 % purity with NMR/HPLC/GC batch QC ensures that scaling does not introduce unidentified impurities that could compromise caging efficiency or photolysis reproducibility .

Comparative Photochemical Screening of α-Substituted DMNP Caging Groups

Research groups systematically investigating the effect of α-substituent structure on photolysis quantum yield, aci-nitro intermediate lifetime, and two-photon uncaging cross-section require the complete homologous series. The propan-1-one (ethyl) fills the gap between the extensively characterized methyl ketone (DMNPE precursor) and the branched DMNPB esters, enabling a complete steric parameter scan [1]. The known quantum yield baseline of 0.17–0.26 for the DMNP chromophore class and the documented decay kinetics (t₁/₂ = 0.53 ms for the threo-DMNPB ester) provide the quantitative framework against which the propan-1-one-derived caging groups can be benchmarked [2].

• [1] Specht, A.; Thomann, J.-S.; Alarcon, K.; Wittayanan, W.; Ogden, D.; Furuta, T.; Kurakawa, Y.; Goeldner, M. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. ChemBioChem 2006, 7, 1690–1695. View Source
• [2] Salerno, C. P.; Kuchta, R. D.; Benkovic, S. J. Caged NADP and NAD. Synthesis and Characterization of Functionally Distinct Caged Compounds. Biochemistry 1997, 36, 9229–9237. / Specht et al. ChemBioChem 2006. View Source